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Compound of Interest

Compound Name: Reactive Red 120

Cat. No.: B052245 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your trusted source for

laboratory safety and chemical handling.

This guide provides essential safety and logistical information for the proper handling and

disposal of Reactive Red 120. Adherence to these procedures is critical for ensuring a safe

laboratory environment and accurate experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)
Reactive Red 120 is classified as a hazardous substance that can cause allergic skin

reactions, serious eye irritation, and may lead to allergy or asthma symptoms or breathing

difficulties if inhaled.[1][2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Reactive Red 120
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Protection Type Required PPE Specifications & Rationale

Respiratory Protection Dust mask or respirator[4]

A dust mask (type N95 in the

US) should be used to prevent

inhalation of the powder. For

situations with inadequate

ventilation, a respirator is

necessary.

Eye and Face Protection
Safety glasses with side

shields or chemical goggles

To protect against dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., PVC)

Prevents skin contact and

potential sensitization.

Body Protection Laboratory coat or overalls
To protect personal clothing

from contamination.

Foot Protection Closed-toe shoes
Standard laboratory practice to

protect against spills.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure risk and maintain

the chemical's integrity.

Operational Plan: Handling Reactive Red 120

Preparation:

Ensure a well-ventilated area, preferably a fume hood, is used for handling the powder.

Assemble all necessary PPE as outlined in Table 1.

Have an eyewash station and safety shower readily accessible.

Handling:

Avoid generating dust. Use dry, clean-up procedures.
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Do not eat, drink, or smoke in the handling area.

Limit all unnecessary personal contact with the chemical.

Post-Handling:

Wash hands thoroughly with soap and water after handling.

Clean the work area and decontaminate any equipment used.

Storage Plan

Store in a cool, dry, well-ventilated area.

Keep containers securely sealed in their original packaging, which is typically a polyethylene

or polypropylene container.

Store away from incompatible materials, such as oxidizing agents (e.g., nitrates, chlorine

bleaches), to prevent the risk of ignition.

Keep away from foodstuffs and drinks.

Spill Management and Disposal
Immediate and appropriate response to spills is crucial to prevent the spread of contamination

and exposure.

Spill Response Protocol
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Minor Spill Major Spill

Minor Spill Detected

Restrict access to the area

Wear appropriate PPE
(Gloves, Goggles, Respirator)

Cover with absorbent material

Sweep or vacuum up material

Place in a labeled, sealable container

Clean the spill area

Major Spill Detected

Evacuate the area and move upwind

Alert Emergency Responders

Secure the area and prevent entry

Spill Occurs

Small, localized spill Large, widespread spill

Click to download full resolution via product page

Caption: Workflow for handling minor and major spills of Reactive Red 120.
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Disposal Plan

All waste containing Reactive Red 120 must be treated as hazardous waste.

Place waste material in a clean, dry, sealable, and clearly labeled container.

Dispose of the waste in an authorized landfill.

Consult with your institution's environmental health and safety department and local waste

management authority for specific disposal regulations.

Do not dispose of Reactive Red 120 down the drain or in regular trash.

Standard Operating Procedure for Use
The following diagram outlines the standard procedure for working with Reactive Red 120 in a

laboratory setting.
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Standard Operating Procedure

1. Pre-Experiment Preparation
- Review SDS

- Assemble PPE
- Prepare workspace

2. Weighing
- Use a ventilated enclosure

- Avoid dust generation

3. Dissolution
- Add powder to solvent slowly

- Stir gently

4. Experimental Use
- Conduct experiment in a designated area

5. Post-Experiment Cleanup
- Decontaminate glassware and surfaces

6. Waste Disposal
- Collect all waste in labeled containers

7. Storage
- Return stock container to designated storage

End of Procedure

Begin Experiment

Click to download full resolution via product page

Caption: Standard operating procedure for the safe use of Reactive Red 120.
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By adhering to these safety protocols and operational plans, researchers can confidently and

safely handle Reactive Red 120, ensuring both personal safety and the integrity of their

scientific work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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